Cas no 81870-89-5 (Quinazoline, 4-(1-pyrrolidinyl)-)

Quinazoline, 4-(1-pyrrolidinyl)- structure
81870-89-5 structure
Product Name:Quinazoline, 4-(1-pyrrolidinyl)-
CAS No:81870-89-5
MF:C12H13N3
MW:199.251722097397
CID:583494
PubChem ID:16230886
Update Time:2025-04-19

Quinazoline, 4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 4-(1-pyrrolidinyl)-
    • 4-pyrrolidin-1-ylquinazoline
    • DTXSID30585557
    • 81870-89-5
    • Z62482986
    • Oprea1_024527
    • 4-pyrrolidylquinazoline
    • SCHEMBL11015775
    • 4-(Pyrrolidin-1-yl)quinazoline
    • AKOS001367422
    • Inchi: 1S/C12H13N3/c1-2-6-11-10(5-1)12(14-9-13-11)15-7-3-4-8-15/h1-2,5-6,9H,3-4,7-8H2
    • InChI Key: LDQNCSYYQUNMPC-UHFFFAOYSA-N
    • SMILES: N1(C2C3C=CC=CC=3N=CN=2)CCCC1

Computed Properties

  • Exact Mass: 199.110947427g/mol
  • Monoisotopic Mass: 199.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29Ų
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